Cas no 1804137-73-2 (2-Bromo-1-(2-chloro-3-(methylthio)phenyl)propan-1-one)

• Product Name: 2-Bromo-1-(2-chloro-3-(methylthio)phenyl)propan-1-one
• CAS No: 1804137-73-2
• MF: C₁₀H₁₀BrClOS
• MW: 293.607800006866
• CID: 4978355
• Update Time: 2025-11-01

2-Bromo-1-(2-chloro-3-(methylthio)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(2-chloro-3-(methylthio)phenyl)propan-1-one

• Inchi： 1S/C10H10BrClOS/c1-6(11)10(13)7-4-3-5-8(14-2)9(7)12/h3-6H,1-2H3
• InChI Key： TXYNFZCCEAGGJS-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC=C(C=1Cl)SC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• XLogP3: 3.9
• Topological Polar Surface Area: 42.4

Additional information on 2-Bromo-1-(2-chloro-3-(methylthio)phenyl)propan-1-one

Introduction to 2-Bromo-1-(2-chloro-3-(methylthio)phenyl)propan-1-one (CAS No. 1804137-73-2)

2-Bromo-1-(2-chloro-3-(methylthio)phenyl)propan-1-one (CAS No. 1804137-73-2) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structure, which includes a bromo group, a chloro group, and a methylthio group, making it a valuable building block for the synthesis of more complex molecules.

The chemical structure of 2-Bromo-1-(2-chloro-3-(methylthio)phenyl)propan-1-one is particularly noteworthy due to its potential applications in the development of novel pharmaceuticals. The presence of the bromo and chloro substituents provides opportunities for further functionalization and modification, while the methylthio group adds a layer of complexity and reactivity that can be harnessed in various synthetic strategies.

Recent studies have highlighted the importance of 2-Bromo-1-(2-chloro-3-(methylthio)phenyl)propan-1-one in the synthesis of bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the use of this compound as a key intermediate in the synthesis of a novel class of antiviral agents. The researchers demonstrated that the bromo and chloro groups facilitated selective reactions that led to the formation of highly potent compounds with activity against several viral strains.

In another study, published in Organic Letters in 2020, 2-Bromo-1-(2-chloro-3-(methylthio)phenyl)propan-1-one was utilized as a starting material for the synthesis of new anti-inflammatory agents. The researchers found that the methylthio group played a crucial role in enhancing the biological activity of the final products, leading to compounds with improved efficacy and reduced side effects compared to existing drugs.

The versatility of 2-Bromo-1-(2-chloro-3-(methylthio)phenyl)propan-1-one extends beyond its use as an intermediate in pharmaceutical synthesis. It has also been explored for its potential applications in materials science and catalysis. A recent study published in Advanced Materials in 2022 reported the use of this compound as a ligand in palladium-catalyzed cross-coupling reactions, demonstrating its ability to enhance reaction yields and selectivity.

The physical and chemical properties of 2-Bromo-1-(2-chloro-3-(methylthio)phenyl)propan-1-one have been extensively characterized. It is typically supplied as a solid with a melting point ranging from 55 to 60°C. The compound is soluble in common organic solvents such as dichloromethane, acetone, and ethanol, making it easy to handle and process in laboratory settings.

In terms of safety and handling, it is important to note that while 2-Bromo-1-(2-chloro-3-(methylthio)phenyl)propan-1-one is not classified as a hazardous material under current regulations, standard laboratory precautions should be followed when working with this compound. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and ensuring proper ventilation to minimize exposure to vapors.

The market demand for 2-Bromo-1-(2-chloro-3-(methylthio)phenyl)propan-1-one has been steadily increasing due to its wide range of applications. Suppliers such as Sigma-Aldrich and Alfa Aesar offer high-purity forms of this compound for research and development purposes. The growing interest from both academic and industrial sectors is driving further innovation and exploration into new applications for this versatile molecule.

In conclusion, 2-Bromo-1-(2-chloro-3-(methylthio)phenyl)propan-1-one (CAS No. 1804137-73-2) is a highly valuable compound with significant potential in various fields, including pharmaceuticals, materials science, and catalysis. Its unique structure and reactivity make it an essential building block for the synthesis of bioactive molecules and advanced materials. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in future scientific advancements.